1-Cyclopentyl-6-methylpiperazin-2-one

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1-cyclopentyl-6-methylpiperazin-2-one
• InChI: InChI=1S/C10H18N2O/c1-8-6-11-7-10(13)12(8)9-4-2-3-5-9/h8-9,11H,2-7H2,1H3
• InChI Key: DCDVQFLQFJWNHY-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCC(=O)N1C2CCCC2

Description

1-Cyclopentyl-6-methylpiperazin-2-one is a piperazinone derivative characterized by a six-membered piperazine ring with a ketone group at the 2-position, a cyclopentyl substituent at the 1-position, and a methyl group at the 6-position. Piperazinones are pharmacologically significant due to their structural versatility, enabling interactions with biological targets such as enzymes, receptors, and ion channels.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key structural analogues and their distinguishing features are outlined below:

Compound Name	Core Structure	Substituents/Modifications	Pharmacological Relevance	Key Findings
1-Cyclopentyl-6-methylpiperazin-2-one	Piperazinone	1-Cyclopentyl, 6-methyl	Potential CNS/antimicrobial activity*	High lipophilicity due to cyclopentyl group
6-(Piperazin-1-yl)-1,3,5-triazine	Triazine + piperazine	Piperazine linked to triazine ring	Anti-schistosomiasis	Broad antiparasitic activity; scaffold optimizable
Compound 2 (EP 2402347 A1)	Thienopyrimidine + piperazine	4-Methylsulfonylpiperazin-1-yl, indazole	Kinase inhibition (hypothesized)	Enhanced electronic effects from sulfonyl group
(1R,2R,6S)-2(4-(4-Isopropylbenzyl)piperazin-1-yl)-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-enol	Piperazine + cyclohexenol	4-Isopropylbenzyl, prop-1-en-2-yl	Antiviral/anti-inflammatory (patented)	Steric bulk may limit bioavailability

*Inferred from structural analogs; direct data unavailable.

Pharmacokinetic and Physicochemical Properties

• Lipophilicity: The cyclopentyl group in the target compound increases logP compared to benzyl or isopropyl substituents (e.g., in ’s cyclohexenol derivative) .
• Metabolic Stability : The methyl group at position 6 may reduce oxidative metabolism compared to sulfonyl or morpholine-containing analogs (e.g., EP 2402347 A1’s methylsulfonylpiperazine) .
• Synthetic Accessibility: Simpler structure than thienopyrimidine or triazine hybrids (e.g., Compound 2 in EP 2402347 A1 or 6-(piperazin-1-yl)-1,3,5-triazine), enabling cost-effective synthesis .

Therapeutic Potential

• Anti-parasitic Activity: While 6-(piperazin-1-yl)-1,3,5-triazine demonstrates efficacy against Schistosoma mansoni , the target compound’s piperazinone core may lack the triazine scaffold’s binding specificity.
• CNS Applications : Piperazine derivatives often cross the blood-brain barrier; the cyclopentyl group could enhance CNS penetration compared to bulkier analogs (e.g., 4-isopropylbenzyl derivatives) .

Data Tables

Table 1: Comparative Physicochemical Properties

Property	1-Cyclopentyl-6-methylpiperazin-2-one	6-(Piperazin-1-yl)-1,3,5-triazine	EP 2402347 A1 (Compound 2)
Molecular Weight	~210 g/mol*	194 g/mol	~450 g/mol
logP (Predicted)	1.8–2.5	0.5–1.2	2.0–3.5
Hydrogen Bond Donors	1 (NH)	2 (NH)	2 (NH)
Rotatable Bonds	2	3	8

*Estimated based on structural analogs.

Key Research Findings and Limitations

• Evidence Gaps : Direct biological data for 1-Cyclopentyl-6-methylpiperazin-2-one are absent in the provided sources; comparisons rely on structural analogs .
• Contradictions : Piperazine derivatives with sulfonyl groups (e.g., EP 2402347 A1) show enhanced target affinity but poorer metabolic stability compared to alkyl-substituted analogs like the target compound .
• Opportunities : The target compound’s balance of lipophilicity and simplicity makes it a candidate for lead optimization in CNS or antimicrobial drug discovery .